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Introduction
Chromotropic acid sodium salt, chemically known as 4,5-dihydroxynaphthalene-2,7-

disulfonic acid disodium salt, is a versatile organic compound widely utilized in analytical

chemistry. Its unique spectroscopic properties are the foundation of its application as a

chromogenic and fluorogenic reagent, most notably in the quantification of formaldehyde, as

well as various metals and other organic compounds.[1][2][3] This technical guide provides an

in-depth exploration of the core spectroscopic characteristics of chromotropic acid sodium
salt, including detailed data from UV-Visible, Nuclear Magnetic Resonance (NMR), and

Infrared (IR) spectroscopy. Experimental protocols and a workflow for a key application are also

presented to aid researchers in its practical implementation.

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a cornerstone technique for the application of chromotropic acid
sodium salt, particularly in colorimetric assays. The compound itself exhibits characteristic

absorption bands in the ultraviolet region. Its reaction with analytes, such as formaldehyde,

leads to the formation of a new chromophore with strong absorption in the visible spectrum,

enabling sensitive quantification.[4]
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The UV-Vis absorption data for chromotropic acid sodium salt and its well-known reaction

product with formaldehyde are summarized in the table below.

Species
Solvent/Mediu
m

Absorption
Maxima (λmax)

Molar
Absorptivity
(ε)

Reference

Chromotropic

Acid Sodium Salt
Water

316 nm, 332 nm,

346 nm
Not Specified

Chromotropic

Acid-

Formaldehyde

Product

Sulfuric Acid 574 nm Not Specified

Chromotropic

Acid-

Formaldehyde

Product

Sulfuric Acid 580 nm Not Specified [2][5]

Experimental Protocol: UV-Vis Analysis of the
Chromotropic Acid-Formaldehyde Reaction
This protocol outlines the spectrophotometric determination of formaldehyde using

chromotropic acid.

Materials:

Chromotropic acid sodium salt solution (e.g., 0.25 g in 25 mL formaldehyde-free distilled

water, freshly prepared)[5]

Concentrated sulfuric acid (reagent grade)

Formaldehyde standard solutions

Formaldehyde-free distilled water

Spectrophotometer
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Test tubes or vials

Pipettes

Procedure:

Sample Preparation: Prepare a series of standard formaldehyde solutions of known

concentrations.

Reaction Mixture: In a test tube, combine a 2 mL aliquot of the sample or standard solution

with 1.0 mL of the chromotropic acid solution and mix thoroughly.[5]

Acid Addition: Carefully and slowly add 5 mL of concentrated sulfuric acid to the mixture

while mixing. Caution: This reaction is highly exothermic.[5]

Color Development: Allow the solution to cool to room temperature. A purple color will

develop in the presence of formaldehyde.[5]

Spectrophotometric Measurement: Measure the absorbance of the solution at 580 nm using

a spectrophotometer, with a reagent blank (containing all components except formaldehyde)

as the reference.[5]

Quantification: Construct a calibration curve by plotting the absorbance of the standard

solutions against their concentrations. Use this curve to determine the formaldehyde

concentration in the unknown sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information about the chromotropic acid
sodium salt molecule. Both ¹H (proton) and ¹³C (carbon-13) NMR data have been reported,

confirming its molecular structure.

Spectroscopic Data
The following tables summarize the ¹H and ¹³C NMR chemical shifts for chromotropic acid
sodium salt.

¹H NMR Spectral Data
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Solvent
Chemical Shift
(δ) ppm

Multiplicity Assignment Reference

D₂O 7.20 Doublet H-3, H-6 [4]

D₂O 7.92 Doublet H-1, H-8 [4]

¹³C NMR Spectral Data

Solvent
Chemical Shift (δ)
ppm

Assignment Reference

D₂O 106.44 C-3, C-6 [4]

D₂O 116.18 C-10 [4]

D₂O 118.12 C-1, C-8 [4]

D₂O 134.64 C-9 [4]

D₂O 141.36 C-2, C-7 [4]

D₂O 153.76 C-4, C-5 [4]

Experimental Protocol: ¹H NMR Spectroscopy
This protocol describes the general procedure for acquiring a ¹H NMR spectrum of

chromotropic acid sodium salt.

Materials:

Chromotropic acid sodium salt

Deuterated solvent (e.g., D₂O)

NMR tube

Internal standard (e.g., DSS)

Vortex mixer
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Procedure:

Sample Preparation: Dissolve approximately 5-25 mg of chromotropic acid sodium salt in
about 0.6-0.7 mL of D₂O in a small vial.

Internal Standard: Add a small amount of an internal standard, such as DSS, to the solution

for chemical shift referencing.

Transfer to NMR Tube: Transfer the solution to a clean, dry NMR tube.

Mixing: Ensure the solution is homogeneous by gentle vortexing.

Data Acquisition: Place the NMR tube in the NMR spectrometer and acquire the ¹H NMR

spectrum according to the instrument's standard operating procedures.

Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the functional groups present in the chromotropic
acid sodium salt molecule. The spectrum shows characteristic absorption bands

corresponding to hydroxyl, sulfonate, and aromatic moieties.

Spectroscopic Data
The table below lists the key IR absorption bands and their corresponding functional group

assignments for chromotropic acid sodium salt.

Wavenumber (cm⁻¹)
Functional Group
Assignment

Reference

~3500 O-H stretching (hydroxyl) [6]

~1200 S=O stretching (sulfonate) [6]

Experimental Protocol: FT-IR Spectroscopy (KBr Pellet
Method)
This protocol details the preparation of a potassium bromide (KBr) pellet for obtaining the IR

spectrum of solid chromotropic acid sodium salt.
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Materials:

Chromotropic acid sodium salt

FT-IR grade potassium bromide (KBr), thoroughly dried

Agate mortar and pestle

Pellet press

FT-IR spectrometer

Procedure:

Sample Preparation: Grind a small amount (1-2 mg) of chromotropic acid sodium salt with

approximately 100-200 mg of dry KBr in an agate mortar until a fine, homogeneous powder

is obtained.

Pellet Formation: Transfer the powder to the die of a pellet press and apply pressure

according to the manufacturer's instructions to form a thin, transparent pellet.

Spectral Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer.

Background and Sample Scans: Acquire a background spectrum of the empty sample

compartment. Then, acquire the sample spectrum. The instrument software will automatically

ratio the sample spectrum to the background spectrum to produce the final absorbance or

transmittance spectrum.

Fluorescence Spectroscopy
While chromotropic acid sodium salt is often referred to as a fluorogenic reagent, this

property is typically associated with its reaction products rather than the compound itself.

Extensive literature searches did not yield specific data on the intrinsic fluorescence

(excitation/emission maxima, quantum yield) of pure chromotropic acid sodium salt. Its
primary utility in fluorescence-based assays arises from the formation of fluorescent adducts

with specific analytes.
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Workflow for Formaldehyde Determination
The most prominent application of chromotropic acid sodium salt is in the

spectrophotometric determination of formaldehyde. The following diagram illustrates the

experimental workflow for this analysis.
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Workflow for Spectrophotometric Determination of Formaldehyde
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Caption: Experimental workflow for formaldehyde quantification.
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Conclusion
The spectroscopic properties of chromotropic acid sodium salt are well-characterized,

particularly in the realms of UV-Vis, NMR, and IR spectroscopy. These characteristics underpin

its widespread use as a reliable and sensitive analytical reagent. This guide provides the

essential quantitative data and experimental frameworks to facilitate its effective application in

research and development settings. While its intrinsic fluorescence properties are not well-

documented, its utility in forming fluorescent and colored products remains a key feature for

various analytical methods.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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